Cas no 1261482-00-1 (3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261482-00-1
• MF: C₁₃H₉F₄N
• MW: 255.210877180099
• CID: 4992091
• Update Time: 2025-05-19

3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl
• 5-Fluoro-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-amine

• Inchi： 1S/C13H9F4N/c14-9-5-8(6-10(18)7-9)11-3-1-2-4-12(11)13(15,16)17/h1-7H,18H2
• InChI Key： VFDGXYMXPIIBGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C=1)N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261482-00-1)

3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261482-00-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This biphenyl derivative features a trifluoromethyl group and an amino group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated compounds, which are pivotal in modern medicinal chemistry.

The compound's molecular structure combines a fluoro-substituted benzene ring with a trifluoromethyl-substituted biphenyl backbone, offering enhanced stability and lipophilicity. These characteristics are critical for improving drug bioavailability and target binding affinity, addressing key challenges in pharmaceutical formulations. Recent studies highlight its role in optimizing kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics.

In agrochemical applications, 3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl serves as a precursor for crop protection agents. Its fluorine-rich framework contributes to the development of pesticides with improved environmental persistence and efficacy. This aligns with global trends toward sustainable agriculture, where low-toxicity and high-efficiency solutions are prioritized. Industry experts are also investigating its potential in herbicide resistance management, a hot topic in agricultural science.

From a synthetic chemistry perspective, the compound's CAS No. 1261482-00-1 is frequently referenced in patents and academic journals. Its preparation typically involves cross-coupling reactions or selective fluorination techniques, which are central to organofluorine chemistry. Innovations in catalytic methods have streamlined its production, reducing costs and waste—a focus area for green chemistry initiatives.

Market analysts note rising interest in 3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl due to its versatility. Searches for "fluorinated biphenyl synthesis" and "trifluoromethyl amino compounds" have surged, reflecting its relevance in R&D. Additionally, questions like "How does fluorine enhance drug performance?" or "Applications of biphenyl derivatives in agriculture" dominate forums, underscoring its interdisciplinary appeal.

Quality control and analytical characterization of this compound rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Regulatory compliance, particularly for pharmaceutical intermediates, ensures adherence to ICH guidelines and GMP standards. These aspects are crucial for manufacturers aiming to supply high-purity batches to end-users.

In summary, 3-Amino-5-fluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261482-00-1) represents a convergence of innovation in drug development, agrochemical design, and sustainable synthesis. Its multifaceted applications and alignment with industry trends position it as a compound of enduring scientific and commercial significance.